Cas no 109402-03-1 (3-Benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione hydrochloride)

3-Benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione hydrochloride structure
109402-03-1 structure
Product Name:3-Benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione hydrochloride
CAS No:109402-03-1
MF:C13H15ClN2O2
MW:266.723402261734
MDL:MFCD28580104
CID:2093348
PubChem ID:22235587
Update Time:2025-07-27

3-Benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione hydrochloride
    • 3-benzyl-3,8-diazabicyclooctane[3.2.1]-2,q-dione
    • 3-benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione;hydrochloride
    • SCHEMBL5965738
    • 109402-03-1
    • AKOS025287235
    • 3-Benzyl-3,8-diazabicyclo[3.2.1]octan-2,4-dione hydrochloride
    • 3-BENZYL-3,8-DIAZABICYCLO[3.2.1]OCTANE-2,4-DIONE HCL
    • 3-Benzyl-3,8-diazabicyclooctane[3.2.1]-2,4-dione
    • VKDIEQYRKUUCMS-UHFFFAOYSA-N
    • MDL: MFCD28580104
    • Inchi: 1S/C13H14N2O2.ClH/c16-12-10-6-7-11(14-10)13(17)15(12)8-9-4-2-1-3-5-9;/h1-5,10-11,14H,6-8H2;1H
    • InChI Key: VKDIEQYRKUUCMS-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C2CCC(C(N1CC1C=CC=CC=1)=O)N2

Computed Properties

  • Exact Mass: 266.0822054g/mol
  • Monoisotopic Mass: 266.0822054g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 314
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4Ų

3-Benzyl-3,8-diazabicyclo[3.2.1]octane-2,4-dione hydrochloride Pricemore >>

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